molecular formula C18H18O4 B8331822 Phenylmethyl 3-carboxy-2-(phenylmethyl)-1-propanoate

Phenylmethyl 3-carboxy-2-(phenylmethyl)-1-propanoate

Cat. No.: B8331822
M. Wt: 298.3 g/mol
InChI Key: ZXEOHROMGBZHPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phenylmethyl 3-carboxy-2-(phenylmethyl)-1-propanoate is a useful research compound. Its molecular formula is C18H18O4 and its molecular weight is 298.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H18O4

Molecular Weight

298.3 g/mol

IUPAC Name

3-benzyl-4-oxo-4-phenylmethoxybutanoic acid

InChI

InChI=1S/C18H18O4/c19-17(20)12-16(11-14-7-3-1-4-8-14)18(21)22-13-15-9-5-2-6-10-15/h1-10,16H,11-13H2,(H,19,20)

InChI Key

ZXEOHROMGBZHPE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC(CC(=O)O)C(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

8 ml of trifluoroacetic acid are added, at 0° C., to a solution of 2 g (5.6 mmol) of phenylmethyl 1,1-dimethylethyl 2-(phenylmethyl)-1,4-butanedioate in 16 ml of dichloromethane. After 7 h at room temperature, the mixture is evaporated to dryness and the residue is recrystallized from cyclohexane. 1.05 g of a white product are obtained.
Quantity
8 mL
Type
reactant
Reaction Step One
Name
phenylmethyl 1,1-dimethylethyl 2-(phenylmethyl)-1,4-butanedioate
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
16 mL
Type
solvent
Reaction Step One

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